Cas no 1393583-66-8 (1,7-Naphthyridin-8(7H)-one, 3-fluoro-)

• Product Name: 1,7-Naphthyridin-8(7H)-one, 3-fluoro-
• CAS No: 1393583-66-8
• MF: C₈H₅FN₂O
• MW: 164.14
• CID: 5520625
• PubChem ID: 130866766
• Update Time: 2025-10-19

1,7-Naphthyridin-8(7H)-one, 3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridin-8(7H)-one, 3-fluoro-
• 3-Fluoro-1,7-naphthyridin-8(7H)-one
• 3-fluoro-7H-1,7-naphthyridin-8-one
• 1393583-66-8
• G68716
• MFCD22548039
• SCHEMBL26958356
• AB85030

• Inchi： 1S/C8H5FN2O/c9-6-3-5-1-2-10-8(12)7(5)11-4-6/h1-4H,(H,10,12)
• InChI Key： GBGBMKNQBLEZIW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CNC2=O)C=C(F)C=1

Computed Properties

• Exact Mass: 164.03859095g/mol
• Monoisotopic Mass: 164.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42Ų

Additional information on 1,7-Naphthyridin-8(7H)-one, 3-fluoro-

1,7-Naphthyridin-8(7H)-one, 3-fluoro-

The compound with CAS No. 1393583-66-8, commonly referred to as 1,7-Naphthyridin-8(7H)-one, 3-fluoro-, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the family of naphthyridones, which are derivatives of naphthyridine with a ketone functional group. The presence of the fluorine atom at the 3-position introduces unique electronic and structural properties that make this compound particularly interesting for various applications.

1,7-Naphthyridin-8(7H)-one, 3-fluoro- is synthesized through a series of carefully designed organic reactions. The synthesis typically involves the condensation of appropriate starting materials under controlled conditions to form the naphthyridine skeleton. The introduction of the fluorine atom is achieved through nucleophilic substitution or electrophilic aromatic substitution reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

The structural uniqueness of 1,7-Naphthyridin-8(7H)-one, 3-fluoro- lies in its naphthyridine core, which consists of two fused aromatic rings with nitrogen atoms at specific positions. The ketone group at position 8 contributes to the molecule's ability to engage in hydrogen bonding and other non-covalent interactions. The fluorine atom at position 3 introduces electron-withdrawing effects, which significantly influence the electronic properties of the molecule. These features make it a valuable component in various chemical systems.

One of the most promising applications of 1,7-Naphthyridin-8(7H)-one, 3-fluoro- is in drug discovery. Recent studies have highlighted its potential as a lead compound for developing new pharmaceutical agents targeting specific biological pathways. For instance, researchers have explored its ability to inhibit certain enzymes involved in disease progression. The fluorine atom plays a crucial role in enhancing the bioavailability and stability of the compound within biological systems.

In addition to its pharmaceutical applications, 1,7-Naphthyridin-8(7H)-one, 3-fluoro- has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Recent experiments have demonstrated its ability to function as an efficient charge transport material in organic light-emitting diodes (OLEDs). The fluorination at position 3 further enhances its electronic conductivity and stability under operational conditions.

The environmental impact of 1,7-Naphthyridin-8(7H)-one, 3-fluoro- has also been a topic of interest. Studies have been conducted to assess its biodegradability and toxicity levels. Initial findings suggest that the compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term environmental effects and degradation pathways.

In conclusion, 1,7-Naphthyridin-8(7H)-one, 3-fluoro- (CAS No. 1393583-66-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.